Cas no 2194845-23-1 (2-(3-chlorophenoxy)-N-[(6-methylpyrimidin-4-yl)methyl]propanamide)

• Product Name: 2-(3-chlorophenoxy)-N-[(6-methylpyrimidin-4-yl)methyl]propanamide
• CAS No: 2194845-23-1
• MF: C₁₅H₁₆ClN₃O₂
• MW: 305.759442329407
• CID: 5338365
• Update Time: 2025-10-29

2-(3-chlorophenoxy)-N-[(6-methylpyrimidin-4-yl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenoxy)-N-((6-methylpyrimidin-4-yl)methyl)propanamide
• 2-(3-chlorophenoxy)-N-[(6-methylpyrimidin-4-yl)methyl]propanamide

• Inchi： 1S/C15H16ClN3O2/c1-10-6-13(19-9-18-10)8-17-15(20)11(2)21-14-5-3-4-12(16)7-14/h3-7,9,11H,8H2,1-2H3,(H,17,20)
• InChI Key： GYRIZDKHZLECIY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)OC(C)C(NCC1C=C(C)N=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 343
• XLogP3: 2.5
• Topological Polar Surface Area: 64.099

Additional information on 2-(3-chlorophenoxy)-N-[(6-methylpyrimidin-4-yl)methyl]propanamide

2-(3-chlorophenoxy)-N-[(6-methylpyrimidin-4-yl)methyl]propanamide: A Novel Compound with Promising Therapeutic Potential

2-(3-chlorophenoxy)-N-[(6-methylpyrimidin-4-yl)methyl]propanamide, a compound with CAS number 2194845-23-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in anti-inflammatory and antioxidant research. Recent studies have highlighted its ability to modulate key biological pathways, making it a valuable candidate for further exploration in therapeutic development.

The molecular framework of 2-(3-chlorophenoxy)-N-[(6-methylpyrimidin-4-yl)methyl]propanamide is built around a pyrimidine ring substituted with a methyl group at the 6-position. This structural modification enhances its stability and bioavailability, which are critical factors in drug design. The chlorophenoxy group attached to the propanamide backbone further contributes to its pharmacological profile by enabling interactions with specific target proteins.

Recent advancements in computational drug discovery have facilitated the identification of 2-(3-chlorophenoxy)-N-[(6-methylpyrimid,4-yl)methyl]propanamide as a potential inhibitor of inflammatory cytokines. A 2023 study published in Journal of Medicinal Chemistry demonstrated its ability to suppress the NF-κB signaling pathway, a key mediator of inflammation. This finding aligns with the growing emphasis on targeted therapy in modern pharmacology, where precision in molecular interactions is paramount.

The propanamide functional group in 2-(3-chlorophenoxy)-N-[(6-methylpyrimidin-4-yl)methyl]propanamide plays a crucial role in its biological activity. This group forms hydrogen bonds with target receptors, enhancing the compound's affinity for its intended biological sites. Researchers have also explored its lipophilicity and solubility properties, which are essential for optimizing its pharmacokinetic profile.

Experimental data from in vitro studies suggest that 2-(3-chlorophenoxy)-N-[(6-methylpyrimidin-4-yl)methyl]propanamide exhibits antioxidant activity by scavenging free radicals. This property is particularly relevant in the context of chronic diseases such as diabetes and cardiovascular disorders, where oxidative stress plays a significant role. The compound's ability to neutralize reactive oxygen species (ROS) could make it a valuable adjunct in therapeutic strategies.

Current research is focused on elucidating the mechanism of action of 2-(3-chlorophenoxy)-N-[(6-methylpyrimidin-4-yl)methyl]propanamide. A 2024 publication in Pharmaceutical Research reported its potential to modulate mitochondrial function, which is critical for cellular energy production and apoptosis regulation. These findings underscore its relevance in the development of metabolic syndrome treatments.

The synthetic pathway of 2-(3-chlorophenoxy)-N-[(6-methylpyrimidin-4-yl)methyl]propanamide involves multiple steps, including the formation of the pyrimidine ring and the introduction of the chlorophenoxy moiety. Optimizing this process is essential for large-scale production, as highlighted in recent green chemistry initiatives aimed at reducing environmental impact.

Pharmacological studies have also explored the cytotoxicity profile of 2-(3-chlorophenoxy)-N-[(6-methylpyrimidin-4-yl)methyl]propanamide. Preliminary data indicate that it exhibits selective toxicity against cancer cell lines, suggesting its potential as an anticancer agent. These results are promising, but further in vivo testing is required to validate its therapeutic efficacy.

Collaborative efforts between pharmaceutical companies and academic institutions are driving the development of 2-(3-chlorophenoxy)-N-[(6-methylpyrimidin-4-yl)methyl]propanamide. These partnerships are crucial for translating preclinical findings into clinical trials, which is a necessary step for bringing new therapies to market.

As the field of pharmacology continues to evolve, compounds like 2-(3-chlorophenoxy)-N-[(6-methylpyrimidin-4-yl)methyl]propanamide will play an increasingly important role. Their unique structural features and biological activities make them ideal candidates for addressing complex medical conditions. Continued research into their mechanisms and applications will be essential for maximizing their potential in healthcare.

Overall, 2-(3-chlorophenoxy)-N-[(6-methylpyrimidin-4-yl)methyl]propanamide represents a promising advancement in pharmaceutical science. Its structural complexity and diverse biological activities highlight the importance of innovative drug design. As research progresses, this compound may pave the way for new therapeutic strategies in the treatment of inflammatory and metabolic disorders.